Cas no 164352-77-6 (5-(Difluoromethyl)-4-ethyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 5-(Difluoromethyl)-4-ethyl-4h-1,2,4-triazole-3-thiol
• CAS No: 164352-77-6
• MF: C₅H₇F₂N₃S
• MW: 179.190985918045
• CID: 5691537
• PubChem ID: 115389580
• Update Time: 2025-08-05

5-(Difluoromethyl)-4-ethyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(DIFLUOROMETHYL)-4-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
• EN300-782343
• 164352-77-6
• 3H-1,2,4-Triazole-3-thione, 5-(difluoromethyl)-4-ethyl-2,4-dihydro-
• 5-(Difluoromethyl)-4-ethyl-4h-1,2,4-triazole-3-thiol

• Inchi： 1S/C5H7F2N3S/c1-2-10-4(3(6)7)8-9-5(10)11/h3H,2H2,1H3,(H,9,11)
• InChI Key： IZNAHFDNJMIIEY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C(F)F)N1CC

Computed Properties

• Exact Mass: 179.03287473g/mol
• Monoisotopic Mass: 179.03287473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 166.4±50.0 °C(Predicted)
• pka: 6.67±0.20(Predicted)

Additional information on 5-(Difluoromethyl)-4-ethyl-4h-1,2,4-triazole-3-thiol

5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole-3-Thiol (CAS No. 164352-77-6)

The compound 5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole-3-Thiol with CAS No. 164352-77-6 is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazole thiol derivatives, which are known for their unique electronic properties and potential applications in various industries. The molecule's structure is characterized by a triazole ring system substituted with a difluoromethyl group at position 5 and an ethyl group at position 4, along with a thiol (-SH) group at position 3. These substituents impart distinctive chemical and physical properties to the compound.

Recent studies have highlighted the importance of organofluorine compounds like 5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole-3-Thiol in drug discovery and material synthesis. The presence of fluorine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the triazole ring system is known for its ability to form hydrogen bonds, which is crucial for drug-target interactions.

The synthesis of 5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole-3-Thiol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to achieve higher yields under mild conditions.

One of the most intriguing aspects of this compound is its potential application in agricultural chemistry. The thiol group in the molecule can act as a nucleophile, enabling it to participate in reactions that form bioactive molecules. This property has led scientists to investigate its role as an intermediate in the synthesis of pesticides and herbicides. Furthermore, the fluorinated substituent enhances the molecule's resistance to degradation by environmental factors, making it suitable for outdoor applications.

In terms of physical properties, 5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole-3-Thiol exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. Its stability under thermal and oxidative conditions has been thoroughly studied, with results indicating that it remains stable under normal storage conditions but decomposes upon prolonged exposure to high temperatures.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. Using density functional theory (DFT), scientists have identified key electronic transitions that are responsible for its optical properties. These insights have paved the way for its potential use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The biocompatibility of 5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole-3-Thiol has also been evaluated in preclinical studies. Results from these studies suggest that it exhibits low cytotoxicity against human cell lines, which is a critical factor for its consideration as a drug candidate. However, further research is needed to fully understand its pharmacokinetics and long-term effects on biological systems.

In conclusion, 5-(Difluoromethyl)-4-Ethyl-4H-1,2,4-Triazole